N'-(3-chloro-4-methylphenyl)-N-(furan-2-ylmethyl)oxamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H13ClN2O3/c1-9-4-5-10(7-12(9)15)17-14(19)13(18)16-8-11-3-2-6-20-11/h2-7H,8H2,1H3,(H,16,18)(H,17,19)
• InChI Key: BVHIZSFDQJHVAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2=CC=CO2)Cl
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol

Description

N'-(3-chloro-4-methylphenyl)-N-(furan-2-ylmethyl)oxamide, also known as CMFO, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. CMFO belongs to the class of oxamides and has shown promising results in preclinical studies for various diseases.

Scientific Research Applications

Antiplasmodial Activities

Research on acyl derivatives of 3-Aminofurazanes, similar in structure to N'-(3-chloro-4-methylphenyl)-N-(furan-2-ylmethyl)oxamide, has shown promising antiplasmodial activity against different strains of Plasmodium falciparum. The study highlights the significance of the acyl moiety in enhancing activity against malaria, with specific benzamides showing notable efficacy. This underscores the potential of furan derivatives in developing antimalarial therapies (Hermann et al., 2021).

Antimicrobial and Anticancer Applications

Furan derivatives have been extensively studied for their antimicrobial and anticancer properties. For instance, compounds with furan-2(3H)-one frameworks have demonstrated significant anti-inflammatory and antibacterial activities, offering a potential pathway for developing treatments with reduced gastrointestinal toxicity and lipid peroxidation (Alam et al., 2011). Similarly, dicopper(II) complexes bridged by asymmetric N,N′-bis(substituted)oxamide ligands, analogous to the chemical structure , have shown in vitro anticancer activity against tumor cell lines, indicating their therapeutic potential (Zheng et al., 2015).

Energetic Materials

Derivatives of furazan, like 3,3'-dinitroamino-4,4'-azoxyfurazan, have been explored for their applications in energetic materials, demonstrating high density and excellent detonation properties. Such compounds represent the intersection of organic chemistry and materials science, contributing to the development of advanced explosives and propellants (Zhang & Shreeve, 2014).